Cas no 52645-97-3 ( )

• Product Name: &nbsp
• CAS No: 52645-97-3
• Molecular Formula: C₂₀H₃₂O₃
• Molecular Weight: 320.4663
• CID: 937247
• PubChem ID: 44575990

  Properties

Names and Identifiers

• Siegeskaurolic acid
• (16R)-17-Hydroxy-ent-kauran-19-oic acid
• Compound NP-015258
• 14-(Hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• NCIOpen2_009956
• 52645-97-3
• CID 260658
• AKOS040738782
• AKOS040762346
• CHEMBL448617
• NSC92230
• DTXSID10967079
• 17-hydroxykauran-18-oic acid
• (1S,4S,5R,9S,10R,13S,14R)-14-(Hydroxymethyl)-5,9-dimethyltetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• NSC-92230

• InChIKey： HHAMKMUMKLXDFQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H32O3/c1-18-7-3-8-19(2,17(22)23)15(18)6-9-20-10-13(4-5-16(18)20)14(11-20)12-21/h13-16,21H,3-12H2,1-2H3,(H,22,23)
• SMILES： CC12CCCC(C1CCC34C2CCC(C3)C(C4)CO)(C)C(=O)O

Computed Properties

• Exact Mass: 320.23514488g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 320.23514488g/mol
• Heavy Atom Count: 23
• Complexity: 517
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 4.09240
• PSA: 57.53000
• Refractive Index: 1.558
• Boiling Point: 469.1±18.0 °C at 760 mmHg
• Melting Point: 208-210 °C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 251.6±17.7 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids